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An In-depth Technical Guide to Platinum-Tin System Phase Equilibria and Transformations

This technical guide provides a comprehensive overview of the phase equilibria and

transformations within the platinum-tin (Pt-Sn) binary system. It is intended for researchers,

scientists, and drug development professionals who utilize platinum-based materials and

require a thorough understanding of their metallurgy and phase behavior. This document

summarizes key quantitative data, outlines experimental methodologies for phase analysis,

and presents visual representations of phase relationships and experimental workflows.

Introduction to the Platinum-Tin System
The platinum-tin alloy system is of significant interest in various fields, including catalysis,

electronics, and high-temperature materials.[1] The formation of various intermetallic

compounds and the complex phase transformations that occur as a function of temperature

and composition dictate the material's properties and performance in these applications. A

thorough understanding of the Pt-Sn phase diagram is therefore crucial for the targeted design

and synthesis of materials with desired functionalities.

Phase Equilibria and Intermetallic Compounds
The Pt-Sn system is characterized by the formation of several stable intermetallic compounds

and invariant reactions, including eutectic and peritectic transformations.[2][3]
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Five key intermetallic compounds have been identified in the Pt-Sn system: Pt₃Sn, PtSn,

Pt₂Sn₃, PtSn₂, and PtSn₄.[2][4] The crystallographic data for these compounds are summarized

in Table 1.

Table 1: Crystallographic Data of Platinum-Tin Intermetallic Compounds

Phase Pearson Symbol Space Group Prototype

Pt₃Sn cP4 Pm-3m Cu₃Au

PtSn hP4 P6₃/mmc NiAs

Pt₂Sn₃ hP10 P6₃/mmc Pt₂Sn₃

PtSn₂ cF12 Fm-3m CaF₂

PtSn₄ oC20 Ccca PtSn₄

Sources:[2][5]

Invariant Reactions
The Pt-Sn phase diagram exhibits several invariant reactions, where three phases are in

equilibrium. These reactions are critical for understanding the solidification behavior and

microstructure of Pt-Sn alloys. The reported temperatures and compositions for these reactions

are summarized in Table 2.

Table 2: Invariant Reactions in the Platinum-Tin System
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Reaction Type Temperature (°C)
Composition (at.%
Sn)

Reaction

Peritectic ~1359 ~20 L + (Pt) ↔ Pt₃Sn

Eutectic ~1341 ~38.2 L ↔ Pt₃Sn + PtSn

Congruent Melting ~1549 50 L ↔ PtSn

Peritectic ~898 ~71 L + PtSn ↔ Pt₂Sn₃

Peritectic ~748 ~81.2 L + Pt₂Sn₃ ↔ PtSn₂

Peritectic ~540 ~93.9 L + PtSn₂ ↔ PtSn₄

Eutectic ~228 ~99.5 L ↔ PtSn₄ + (Sn)

Sources:[2][3][6]

Experimental Determination of Phase Equilibria
The determination of the Pt-Sn phase diagram relies on a combination of experimental

techniques to identify phase boundaries and transformation temperatures.

Sample Preparation
Alloy Synthesis: High-purity platinum and tin are weighed to the desired atomic percentages.

The constituents are typically arc-melted or induction-melted in an inert atmosphere (e.g.,

argon) to prevent oxidation.

Homogenization: The resulting alloy ingots are sealed in evacuated quartz ampoules and

annealed at elevated temperatures for an extended period to ensure compositional

homogeneity.

Quenching: To preserve the high-temperature phase equilibria, samples are rapidly

quenched from the annealing temperature in water or brine.

Metallographic Preparation: Quenched samples are mounted, ground, and polished to a

mirror finish for microstructural analysis. Chemical etching may be used to reveal phase

boundaries.
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Analytical Techniques
Differential Thermal Analysis (DTA): DTA is used to determine the temperatures of phase

transformations, such as solidus, liquidus, eutectic, and peritectic reactions. The sample is

heated and cooled at a controlled rate, and temperature differences between the sample and

a reference material are recorded.

X-ray Diffraction (XRD): XRD is employed to identify the crystal structures of the phases

present in the alloys at different compositions and temperatures. By analyzing the diffraction

patterns, the lattice parameters and phase fractions can be determined.

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):

SEM provides high-resolution images of the microstructure of the alloys. EDS allows for the

quantitative determination of the chemical composition of the different phases observed in

the microstructure.

Electron Probe Microanalysis (EPMA): EPMA provides accurate compositional analysis of

the different phases present in the microstructure, which is crucial for determining the

solubility limits of the phases.

Visualizations
Experimental Workflow for Phase Diagram
Determination
The following diagram illustrates the general workflow for the experimental determination of a

binary phase diagram, such as the Pt-Sn system.
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Caption: Experimental workflow for Pt-Sn phase diagram determination.
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Solidification Pathway of a Hypoeutectic Pt-Sn Alloy
The diagram below illustrates the phase transformations that occur upon cooling a Pt-Sn alloy

with a composition of 30 at.% Sn from the liquid phase.

Liquid (L)
(30 at.% Sn)

L + Primary (Pt)
(Pt dendrites form)

Cooling below Liquidus

L → Pt₃Sn + PtSn
(Eutectic Reaction at 1341°C)

Cooling to Eutectic Temperature

Solid: Primary (Pt) +
Eutectic (Pt₃Sn + PtSn)

Completion of Solidification
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Caption: Solidification of a Pt-30 at.% Sn alloy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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